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Compound of Interest

Compound Name: Ethionic acid

Cat. No.: B12736765

An important clarification: The query for "ethionic acid" likely refers to one of two compounds
due to a potential misspelling: ethanoic acid or isethionic acid. Ethanoic acid, commonly
known as acetic acid, is a well-known carboxylic acid. Isethionic acid is a sulfonic acid
derivative with distinct properties and applications. This guide provides a comprehensive
overview of the chemical and physical properties of both compounds to address the ambiguity
and serve the needs of researchers, scientists, and drug development professionals.

Part 1: Ethanoic Acid

Ethanoic acid (CHsCOOH) is a simple carboxylic acid and the main component of vinegar,
excluding water.[1][2][3] It is a significant chemical reagent and industrial chemical.[4]

Chemical and Physical Properties of Ethanoic Acid

The following tables summarize the key quantitative data for ethanoic acid.

Table 1: General and Physical Properties of Ethanoic Acid
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Property

Value

Molecular Formula

C2Ha0O2[1][3]

Molecular Weight 60.05 g/mol

Appearance Colorless liquid[2][5]

Odor Strong, pungent, vinegar-like[5]
Melting Point 16.6 °C (61.9 °F)

Boiling Point 118.1 °C (244.6 °F)

Density 1.049 g/cm3

pKa 4.76

pH ~2.4 (1M solution)[3]

Solubility in Water

Miscible

Table 2: Spectroscopic Data for Ethanoic Acid

Spectroscopy Peak Information
~11-12 ppm (s, 1H, -COOH), ~2.1 ppm (s, 3H, -
14 NMR o) ppm ( ) ppm (
3
13C NMR ~178 ppm (-COOH), ~21 ppm (-CHs)

IR Spectroscopy

2500-3300 cm™t (broad O-H stretch), ~1700
cm~1 (C=0 stretch), 1200-1300 cm~1 (C-O
stretch)

Experimental Protocols

Synthesis of Ethanoic Acid

o Laboratory Scale: Oxidation of Ethanol A common laboratory preparation involves the

oxidation of ethanol using an oxidizing agent such as potassium permanganate or a mixture

of potassium dichromate and sulfuric acid.
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Methodology:
o A solution of ethanol is prepared in a round-bottom flask.

o An aqueous solution of potassium permanganate (or acidified potassium dichromate) is
added dropwise to the ethanol solution while stirring.

o The reaction mixture is gently heated under reflux.

o The progress of the reaction is monitored by the color change (disappearance of the
purple permanganate or orange dichromate color).

o After the reaction is complete, the mixture is distilled to separate the ethanoic acid from
the other components.

¢ Industrial Scale: Methanol Carbonylation (Monsanto and Cativa Processes) The most
common industrial method for producing ethanoic acid is the carbonylation of methanol.

Methodology (Cativa Process):

o Methanol and carbon monoxide are reacted in the liquid phase in the presence of an
iridium-based catalyst system and a promoter, typically a ruthenium compound.[6]

o The reaction is carried out at a temperature of approximately 450 K and a pressure of 30
atm.[6]

o The product, ethanoic acid, is purified by distillation to remove the catalyst and any
byproducts.[6]

Diagram 1: Industrial Synthesis of Ethanoic Acid (Cativa Process)
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Caption: Workflow for the Cativa process of ethanoic acid synthesis.

Reactivity and Chemical Reactions

Ethanoic acid undergoes typical carboxylic acid reactions:

o Acid-Base Reactions: It reacts with bases to form ethanoate salts. CHsCOOH + NaOH -
CH3COONa + H20

« Esterification: It reacts with alcohols in the presence of an acid catalyst to form esters.
CH3COOH + CH3CH20H = CH3sCOOCH2CHs + H20

» Reduction: It can be reduced to ethanol using a strong reducing agent like lithium aluminum
hydride.

Diagram 2: Key Reactions of Ethanoic Acid

Ethanoic Acid

(CH>COOH) Alcohol (e.g., Ethanol)

Reducing Agent
Base (e.g., NaOH) eg. L?AIHga)

+ Reducing Agent

Ethanol

+ Alcohol, H* catalyst
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(e.g., Ethyl Ethanoate)

Ethanoate Salt
(e.g., Sodium Ethanoate)
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Caption: Summary of the main chemical reactions of ethanoic acid.

Safety and Toxicity

Concentrated ethanoic acid is corrosive and can cause severe skin burns and eye damage.[7]
Inhalation of vapors can irritate the respiratory tract.[8] It is flammable in its liquid and vapor
forms.[7]

Part 2: Isethionic Acid

Isethionic acid (2-hydroxyethanesulfonic acid, HOCH2CH2SOsH) is an organosulfur
compound. It is a water-soluble, white solid in its pure form.[6]

Chemical and Physical Properties of Isethionic Acid

The following tables summarize the key quantitative data for isethionic acid.

Table 3: General and Physical Properties of Isethionic Acid

Property Value

Molecular Formula C2H604S

Molecular Weight 126.13 g/mol [9]

Appearance \.Nhi-tet water-soluble SF)”d; colorless, syrupy
liquid in aqueous solution[6]

Melting Point < 25 °CJ10]

Density 1.63 g/cm3

pKa 1.39 (predicted)

Solubility in Water 1000 mg/mL[10]

Experimental Protocols

Synthesis of Isethionic Acid
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e From Sodium Isethionate: A common laboratory and industrial preparation involves the
acidification of sodium isethionate.

Methodology:
o An aqueous solution of sodium isethionate is prepared.

o A strong acid, such as hydrochloric acid or an organic acid like oxalic acid, is added to the
solution.[11][12]

o The resulting sodium salt (e.g., sodium chloride or sodium oxalate) precipitates out of the
solution and is removed by filtration.

o The remaining aqueous solution of isethionic acid can be used as is or concentrated.

o Reaction of Ethylene Oxide with Sodium Bisulfite: This method produces the sodium salt,
which can then be acidified.

Methodology:
o Ethylene oxide is reacted with an aqueous solution of sodium bisulfite.
o The reaction yields sodium isethionate.

o The sodium isethionate is then treated with an acid as described in the previous method to
produce isethionic acid.

Diagram 3: Synthesis of Isethionic Acid from Ethylene Oxide

Ethylene Oxide

Reaction mmmmm g SOdium Isethionate

Isethionic Acid
Acidification

Sodium Bisulfite (aq)

Acid (e.g., HCI)
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Caption: Two-step synthesis of isethionic acid from ethylene oxide.

Biological Activity and Applications

Isethionic acid and its derivatives have several applications:

o Surfactants: Fatty acid esters of isethionic acid, such as sodium cocoyl isethionate, are
used as mild, biodegradable anionic surfactants in personal care products.[6]

» Taurine Production: It is used as a starting material in the industrial synthesis of taurine.[6]

» Biological Role: Isethionic acid is found in mammalian tissues and is involved in
mitochondrial calcium transport.[7][13] It can be synthesized in the body from taurine.[6]

Diagram 4: Relationship of Isethionic Acid to Taurine and Surfactants

Isethionic Acid Fatty Acids

Industrial Synthesis Biological Conversion + Fatty Acids (Esterification)

Taurine Anionic Surfactants
(e.g., Sodium Cocoy! Isethionate)

Click to download full resolution via product page

Caption: Key chemical and biological relationships of isethionic acid.

Safety and Toxicity

Isethionic acid is irritating to the skin and mucous membranes.[9] Its sodium salt, sodium
isethionate, is considered mild and is used in personal care products, though it can cause
irritation in sensitive individuals. The toxicological properties of isethionic acid itself have not
been fully investigated.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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